N1-(2,5-difluorophenyl)-N2-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-(2,5-difluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C19H25F2N3O2S/c20-14-1-2-16(21)17(11-14)23-19(26)18(25)22-12-13-3-7-24(8-4-13)15-5-9-27-10-6-15/h1-2,11,13,15H,3-10,12H2,(H,22,25)(H,23,26)
• InChI Key: ZIZKDIAWGVCZLX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C(=O)NC2=C(C=CC(=C2)F)F)C3CCSCC3
• Molecular Formula: C19H25F2N3O2S
• Molecular Weight: 397.5 g/mol

Description

N1-(2,5-difluorophenyl)-N2-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H25F2N3O2S and its molecular weight is 397.48. The purity is usually 95%.
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Scientific Research Applications

Molecular Interactions and Synthetic Approaches

• Exploration of Binding Profiles : Research on compounds structurally related to N1-(2,5-difluorophenyl)-N2-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)oxalamide has shown their potential in elucidating the binding profiles of specific molecular targets. For example, a study investigated the enhancement of anti-gp120 monoclonal antibodies' binding towards HIV-1 envelope protein through the use of CD4 mimetic compounds, suggesting applications in HIV research (Yoshimura et al., 2010).

• Novel Synthetic Routes : Research on the synthesis of di- and mono-oxalamides from 2-substituted-3-(2-nitrophenyl)oxiranes demonstrates innovative synthetic approaches that could be applied to the synthesis of complex molecules like this compound, highlighting the versatility of oxalamide scaffolds in chemical synthesis (Mamedov et al., 2016).

Biological Activity and Pharmacological Potential

• Antimicrobial Activities : Studies on derivatives of difluorophenyl(piperidin-4-yl)methanone oxime have revealed their potential antimicrobial activities. Such research underscores the possibility of utilizing structurally related compounds in the development of new antimicrobial agents, indicating a potential research application in combating resistant strains of bacteria and fungi (Mallesha & Mohana, 2014).

• Neuropharmacological Applications : Research into orexin-1 receptor mechanisms on compulsive food consumption in a model of binge eating in female rats suggests that compounds targeting specific neural receptors, akin to the structural motif of this compound, could have significant implications in the study and treatment of eating disorders (Piccoli et al., 2012).